Cas no 2228346-45-8 (tert-butyl N-2-amino-1-(4-methyl-1,3-thiazol-5-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(4-methyl-1,3-thiazol-5-yl)ethylcarbamate
• CAS No: 2228346-45-8
• MF: C₁₁H₁₉N₃O₂S
• MW: 257.352461099625
• CID: 6524593
• PubChem ID: 165663675
• Update Time: 2025-05-25

tert-butyl N-2-amino-1-(4-methyl-1,3-thiazol-5-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-1-(4-methyl-1,3-thiazol-5-yl)ethylcarbamate
• tert-butyl N-[2-amino-1-(4-methyl-1,3-thiazol-5-yl)ethyl]carbamate
• 2228346-45-8
• EN300-1899576

• Inchi： 1S/C11H19N3O2S/c1-7-9(17-6-13-7)8(5-12)14-10(15)16-11(2,3)4/h6,8H,5,12H2,1-4H3,(H,14,15)
• InChI Key： ISTIJBKYZWTCHD-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1C(CN)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 257.11979803g/mol
• Monoisotopic Mass: 257.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 106Ų

Additional information on tert-butyl N-2-amino-1-(4-methyl-1,3-thiazol-5-yl)ethylcarbamate

tert-butyl N-2-amino-1-(4-methyl-1,3-thiazol-5-yl)ethylcarbamate: A Comprehensive Overview

The compound tert-butyl N-2-amino-1-(4-methyl-1,3-thiazol-5-yl)ethylcarbamate, identified by the CAS number 2228346-45-8, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of carbamates, which are widely used in drug development due to their versatile functional groups and ability to interact with biological systems. The structure of this molecule incorporates a tert-butyl group, an amino group, and a thiazole ring, making it a unique candidate for exploring novel therapeutic agents.

The synthesis of tert-butyl N-2-amino-1-(4-methyl-1,3-thiazol-5-yl)ethylcarbamate involves a multi-step process that typically begins with the preparation of the thiazole ring. Thiazoles are heterocyclic compounds with sulfur and nitrogen atoms in their structure, known for their stability and reactivity. The 4-methyl substitution on the thiazole ring enhances its chemical properties, making it more amenable to further modifications. The amino group attached to the ethyl chain introduces additional functionality, enabling interactions with biological targets such as enzymes or receptors.

Recent studies have highlighted the potential of this compound in pharmacology. Researchers have investigated its ability to modulate enzyme activity, particularly in pathways associated with inflammation and neurodegenerative diseases. The tert-butyl group contributes to the molecule's lipophilicity, which is crucial for its absorption and distribution within biological systems. This property makes it a promising candidate for drug delivery systems that require efficient targeting of specific tissues or cells.

In terms of biological activity, tert-butyl N-2-amino-1-(4-methyl-1,3-thiazol-5-yl)ethylcarbamate has shown potential as an inhibitor of certain kinases involved in cellular signaling. Kinase inhibitors are critical in the treatment of cancer and other diseases where unregulated cell proliferation is a key factor. The compound's ability to bind to these enzymes suggests that it could be developed into a therapeutic agent with high specificity and efficacy.

The structural features of this compound also make it a valuable tool in medicinal chemistry for exploring structure Activity relationships (SAR). By modifying the substituents on the thiazole ring or altering the length of the amino-containing chain, chemists can design derivatives with enhanced pharmacokinetic properties or improved bioavailability. Such studies are essential for optimizing drug candidates before they enter clinical trials.

Moreover, the integration of computational chemistry techniques has provided deeper insights into the molecular interactions of tert-butyl N